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Compound of Interest

Compound Name: 4-Acetylbenzoyl chloride

Cat. No.: B1315609

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
4-acetylbenzoyl chloride (CAS No: 31076-84-3). Due to the limited availability of specific
toxicological data for this compound, this guide incorporates safety information from the closely
related and well-studied compound, benzoyl chloride, as a surrogate for hazard assessment.
This approach is taken to ensure a conservative and robust safety protocol. All
recommendations should be implemented in conjunction with a site-specific risk assessment
and adherence to all applicable local, state, and national regulations.

Chemical and Physical Properties

Proper handling of any chemical begins with a thorough understanding of its physical and
chemical properties. These properties influence its behavior under various conditions and are
critical for designing safe experimental and storage protocols.
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Property Value Reference
Molecular Formula CoH7CIO2 [1]
Molecular Weight 182.6 g/mol [1]
Appearance Colorless to yellow liquid [2]

Odor Pungent, irritating [2][3]
Boiling Point No data available

Melting Point No data available

] No data available (Benzoyl
Flash Point ] [2][3]
chloride: 72 °C / 162 °F)

. No data available (Benzoyl
Density o . [2](3]
chloride: 1.211 g/mL at 25 °C)

Solubility in Water Reacts readily, hydrolyzes [1114]

Hazard Identification and Classification

4-Acetylbenzoyl chloride is a hazardous chemical that requires careful handling to avoid
adverse health effects. Its primary hazards are associated with its corrosive nature and
reactivity.[1]

o Corrosivity: As an acyl chloride, it is expected to be corrosive and can cause severe irritation
and burns upon contact with skin, eyes, and the respiratory tract.[1]

e Lachrymator: The compound is an eye irritant, causing tearing and discomfort.[1]

» Reactivity with Water: It reacts with water and moisture to release hydrochloric acid fumes,
which are corrosive and irritating to the respiratory system.[1][4]

» Flammability: While specific data is unavailable, it may be flammable and can decompose
upon heating to release toxic fumes.[1]

Due to the lack of specific GHS classification for 4-acetylbenzoyl chloride, the classification
for benzoyl chloride should be provisionally adopted:
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Acute Toxicity, Oral (Category 4)

Acute Toxicity, Dermal (Category 4)

Acute Toxicity, Inhalation (Category 4)

Skin Corrosion/Irritation (Category 1B)

Serious Eye Damage/Eye Irritation (Category 1)

Skin Sensitization (Category 1)

Exposure Controls and Personal Protection

To minimize exposure and ensure personnel safety, a multi-layered approach combining
engineering controls, administrative controls, and personal protective equipment (PPE) is
essential.

Engineering Controls

o Ventilation: All work with 4-acetylbenzoyl chloride should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[5]

o Emergency Equipment: Eyewash stations and safety showers must be readily accessible in
the immediate work area.[5]

Personal Protective Equipment (PPE)

The following table outlines the recommended PPE for handling 4-acetylbenzoyl chloride.
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Body Part Recommended Protection Standard

Chemical safety gogglesanda  OSHA 29 CFR 1910.133 or EN

Eyes/Face ]
face shield. 166
Chemical-resistant gloves
(e.g., Viton®, Butyl rubber), a

Skin lab coat, and additional

protective clothing as needed

to prevent skin contact.

For operations with a potential
for generating aerosols or
) vapors, a NIOSH-approved OSHA 29 CFR 1910.134 or EN
Respiratory respirator with an appropriate 149
cartridge for acid gases should

be used.

Safe Handling and Storage Procedures

Adherence to strict handling and storage protocols is paramount to preventing accidents and
ensuring the long-term stability of the chemical.

Handling

e Avoid contact with skin, eyes, and clothing.
e Do not breathe vapors or mists.
e Handle in a chemical fume hood.

o Keep away from incompatible materials such as water, alcohols, bases, and oxidizing
agents.[2]

e Ground and bond containers when transferring material to prevent static discharge.

e Use non-sparking tools.
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Storage

e Store in a cool, dry, and well-ventilated area.

o Keep containers tightly closed to prevent contact with moisture.

» Store away from incompatible materials.

e The storage area should be designated for corrosive materials.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route

First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, give artificial respiration. Seek

immediate medical attention.[6]

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing and shoes.

Seek immediate medical attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Seek immediate medical

attention.[6]

Ingestion

Do NOT induce vomiting. If the victim is
conscious, rinse their mouth with water and give
them 1-2 glasses of water to drink. Never give
anything by mouth to an unconscious person.

Seek immediate medical attention.[6]

Fire-Fighting Measures
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While 4-acetylbenzoyl chloride itself may not be highly flammable, its reactivity and

decomposition products pose significant fire-related hazards.

Aspect

Recommendation

Suitable Extinguishing Media

Dry chemical, carbon dioxide, or alcohol-

resistant foam.

Unsuitable Extinguishing Media

DO NOT use water, as it reacts with the
substance to produce corrosive and toxic
hydrochloric acid gas.[7]

Hazardous Combustion Products

Carbon monoxide, carbon dioxide, hydrogen

chloride gas, and potentially phosgene.[3]

Fire-Fighting Procedures

Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective
clothing.

Accidental Release Measures

A prompt and well-coordinated response to a spill is crucial to mitigate the hazard.
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Step Action

) ) Evacuate non-essential personnel from the spill
1. Evacuation & Isolation
area. Isolate the hazard area and deny entry.

Ensure adequate ventilation. If the spill is in a
2. Ventilation poorly ventilated area, use a self-contained

breathing apparatus.

Contain the spill using inert, non-combustible
) absorbent materials such as dry sand or earth.
3. Containment ] ] )
DO NOT use combustible materials like

sawdust.

For small spills, cautiously neutralize with a
4. Neutralization (with caution) suitable agent like soda ash or calcium

carbonate.

Carefully collect the absorbed material into a
_ _ suitable, labeled container for hazardous waste
5. Collection & Disposal ) ) ) ]
disposal. Do not seal the container tightly if gas

evolution is possible.

o Decontaminate the spill area with a suitable
6. Decontamination ]
cleaning agent.

Experimental Protocols

Detailed experimental protocols involving 4-acetylbenzoyl chloride will be highly specific to
the intended reaction. However, a general workflow for its use as an acylating agent is provided
below. All steps must be performed in a chemical fume hood with appropriate PPE.

React ‘Work-up and Purification
Cool Reaction Slowly Add Monitor Reaction Quench with Water Extract Product Dry Organic Layer Purify Product
Mixture (e.g., 0 °C) ‘ ‘ 4-Acetylbenzoyl Chloride ‘ ‘ (TLC, LC-MS) ‘ or Aqueous Solution with Organic Solvent (e.g, Mg504) (eg.C
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Click to download full resolution via product page

General workflow for an acylation reaction using 4-acetylbenzoyl chloride.

Logical Decision Pathways
Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 4-acetylbenzoyl

chloride.
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A logical workflow for the safe handling of 4-acetylbenzoyl chloride.
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Spill Response Decision Tree

This diagram outlines the decision-making process in the event of a spill.

action_node Spill Detected

Major Spill?

Alert Personnel
in Immediate Area

Yes

Can you handle it
safely?

Don Appropriate PPE

Contain Spill with
Inert Absorbent

Collect and Dispose
of Waste

Decontaminate Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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